Cas no 58929-71-8 ( )
structure
Product Name:
CAS No:58929-71-8
MF:C16H19NO
MW:241.328164339066
CID:949316
PubChem ID:340019
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- N-benzyl-N-methyl-2-phenoxyethanamine
- AC1L7RAG
- AC1Q3XIN
- AG-G-09137
- benzyl(methyl)(2-phenoxyethyl)amine
- CTK5A9103
- N-BENZYL-N-METHYL-2-PHENOXY-ETHANAMINE
- NSC369293
- SMR001875154
- SCHEMBL17682060
- NSC-369293
- 58929-71-8
- MLS003171250
- DTXSID20321062
-
-
- Inchi: 1S/C16H19NO/c1-17(14-15-8-4-2-5-9-15)12-13-18-16-10-6-3-7-11-16/h2-11H,12-14H2,1H3
- InChI Key: PDZWHGWSMGQZTD-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)CCN(C)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 241.14677
- Monoisotopic Mass: 241.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- PSA: 21.26
- LogP: 3.19740
Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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